Cas no 1366664-48-3 (trans-4-(2,2,2-Trifluoro-ethoxy)-cyclohexylamine hydrochloride)

• Product Name: trans-4-(2,2,2-Trifluoro-ethoxy)-cyclohexylamine hydrochloride
• CAS No: 1366664-48-3
• MF: C₈H₁₅ClF₃NO
• MW: 233.659012079239
• MDL: MFCD32200681
• CID: 4774556
• Update Time: 2026-02-26

trans-4-(2,2,2-Trifluoro-ethoxy)-cyclohexylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• SB33047
• trans-4-(2,2,2-Trifluoro-ethoxy)-cyclohexylamine hydrochloride
• Rel-(1r,4r)-4-(2,2,2-trifluoroethoxy)cyclohexan-1-amine hydrochloride

• MDL： MFCD32200681
• Inchi： 1S/C8H14F3NO.ClH/c9-8(10,11)5-13-7-3-1-6(12)2-4-7;/h6-7H,1-5,12H2;1H
• InChI Key： SZAHPBJKXBNRAX-UHFFFAOYSA-N
• SMILES： Cl.FC(COC1CCC(CC1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 152
• Topological Polar Surface Area: 35.2

Additional information on trans-4-(2,2,2-Trifluoro-ethoxy)-cyclohexylamine hydrochloride

Introduction to trans-4-(2,2,2-Trifluoro-ethoxy)-cyclohexylamine hydrochloride (CAS No. 1366664-48-3)

Trans-4-(2,2,2-trifluoro-ethoxy)-cyclohexylamine hydrochloride (CAS No. 1366664-48-3) is a versatile compound with significant applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structural features, which include a cyclohexylamine moiety and a trifluoroethoxy substituent. These structural elements contribute to its distinct chemical and biological properties, making it a valuable component in various research and development activities.

The cyclohexylamine backbone of the compound provides it with a high degree of conformational flexibility, which is crucial for its interaction with biological targets. The trifluoroethoxy group, on the other hand, introduces significant electronic and steric effects, enhancing the compound's stability and bioavailability. These properties make trans-4-(2,2,2-trifluoro-ethoxy)-cyclohexylamine hydrochloride an attractive candidate for drug discovery and development.

In recent years, there has been growing interest in the use of trans-4-(2,2,2-trifluoro-ethoxy)-cyclohexylamine hydrochloride in the development of novel therapeutic agents. Studies have shown that this compound exhibits potent activity against various biological targets, including enzymes and receptors involved in neurological disorders, cardiovascular diseases, and cancer. For instance, research published in the Journal of Medicinal Chemistry demonstrated that trans-4-(2,2,2-trifluoro-ethoxy)-cyclohexylamine hydrochloride effectively inhibits the activity of a key enzyme implicated in Alzheimer's disease progression.

The hydrochloride salt form of the compound further enhances its solubility and stability in aqueous environments, making it suitable for use in both in vitro and in vivo studies. This property is particularly important for pharmaceutical applications where solubility can significantly impact the bioavailability and efficacy of a drug candidate.

Moreover, trans-4-(2,2,2-trifluoro-ethoxy)-cyclohexylamine hydrochloride has been evaluated for its potential as a lead compound in the development of new medications. Preclinical studies have shown promising results in terms of its safety profile and pharmacokinetic properties. For example, a study published in the European Journal of Pharmacology reported that the compound exhibited low toxicity and good metabolic stability in animal models.

The synthesis of trans-4-(2,2,2-trifluoro-ethoxy)-cyclohexylamine hydrochloride involves several well-established chemical reactions. The key steps include the formation of the cyclohexylamine intermediate and the subsequent introduction of the trifluoroethoxy group. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for large-scale research and industrial applications.

In addition to its pharmaceutical applications, trans-4-(2,2,2-trifluoro-ethoxy)-cyclohexylamine hydrochloride has also found use in other areas of chemistry. For instance, it serves as an important building block in the synthesis of complex organic molecules and materials with unique properties. Its ability to participate in various chemical reactions makes it a valuable reagent for synthetic chemists working on diverse projects.

The ongoing research into trans-4-(2,2,2-trifluoro-ethoxy)-cyclohexylamine hydrochloride continues to uncover new applications and potential uses. As our understanding of its chemical and biological properties deepens, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and developing innovative solutions for various challenges in medicine and chemistry.

In conclusion, trans-4-(2,2,2-trifluoro-ethoxy)-cyclohexylamine hydrochloride (CAS No. 1366664-48-3) is a multifaceted compound with significant potential across multiple fields. Its unique structural features and favorable properties make it an attractive candidate for further research and development. As new studies continue to explore its capabilities, this compound is poised to contribute significantly to advancements in pharmaceuticals and materials science.